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Chemical and Bioactivity Profile of ON 146040

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: ON 146040

CAS No.: 1404231-34-0

Cat. No.: S002830

The table below summarizes the available information on ON 146040:

Property Description

Catalog Number T12310 [1]

CAS Number 1404231-34-0 [1]

Alias ZINC211117138 [1]

Molecular Weight 489.55 [1]

Molecular Formula C24H23N70sS [1]

Bioactivity Description Effective inhibitor of PI3K isoforms; highly potent in killing

hematologic tumor cells [1].

Key Targets (ICso) PI3Ka: 14 nM; PI3Kd: 20 nM; PI3Ky: 1 uM; PI3K[: 3 uM; Abl-1:
150 nM [1]

Observed Mechanism in Downregulates phosphorylation of STAT3 and STAT5 in

Hematologic Tumors leukemia and myeloma cells [1].

Proposed Mechanism of Action in Hematologic Tumors
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The following diagram illustrates the proposed signaling pathway through which ON 146040 exerts its

effects on hematologic tumor cells, based on the available data.
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Click to download full resolution via product page

Experimental Protocol Outline

The search results do not contain a full, citable methodology. However, based on the bioactivity description

[1], the general workflow for testing ON 146040 in hematologic tumor cells would involve the steps in the
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diagram below.

1. Cell Culture & Treatment 2. Viability & Potency Assessment 3. Mechanistic Analysis

Culture hematologic tumor cell lines Treat with ON 146040 Include vehicle control Analyze protein phosphorylation
(e.g., Leukemia, Myeloma) (Dose range based on ICso values) (e.g., DMSO) (Western Blot for pSTAT3, pSTAT5) Assess other downstream effects

General Workflow for Assessing ON 146040 Activity

Click to download full resolution via product page

Information Gaps and Limitations

The search results are insufficient to create the detailed Application Notes and Protocols you requested. Key

information that is currently missing includes:

¢ Detailed Experimental Protocols: Specific methods for cell culture, treatment conditions (duration,
dosing regimen beyond ICso), and the exact assays used to measure cell killing and STAT
phosphorylation are not provided [1].

e Complete Data: The search results lack quantitative data on the effects in hematologic tumor cells
(e.g., exact ICso values for cell killing, statistical significance of STAT dephosphorylation) [1].

¢ Broader Context: The role of PI3K and STAT signaling in the immunosuppressive tumor
microenvironment is discussed in the literature [2], but no specific connection to ON 146040 is made
in the available search results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. ON | Ber-Abl | PI3K | TargetMol [targetmol.com]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s002830?utm_src=pdf-body-img
https://www.targetmol.com/compound/ON%20146040
https://www.targetmol.com/compound/ON%20146040
https://jhoonline.biomedcentral.com/articles/10.1186/s13045-019-0804-8
https://www.smolecule.com/products/s002830?utm_src=pdf-body
https://www.smolecule.com/products/s002830?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/ON%20146040
https://www.smolecule.com/products/s002830?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

2. -intrinsic Tumor : key roles in the regulation of the... signaling pathways

[jhoonline.biomedcentral.com]

To cite this document: Smolecule. [Chemical and Bioactivity Profile of ON 146040]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b002830#0on-146040-

hematologic-tumor-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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